Cas no 1261724-63-3 ((4-Fluoro-2'-(trifluoromethoxy)biphenyl-2-yl)-hydroxyacetic acid)

• Product Name: (4-Fluoro-2'-(trifluoromethoxy)biphenyl-2-yl)-hydroxyacetic acid
• CAS No: 1261724-63-3
• MF: C₁₅H₁₀F₄O₄
• MW: 330.231118679047
• CID: 4994609
• Update Time: 2025-05-22

(4-Fluoro-2'-(trifluoromethoxy)biphenyl-2-yl)-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• (4-Fluoro-2'-(trifluoromethoxy)biphenyl-2-yl)-hydroxyacetic acid

• Inchi： 1S/C15H10F4O4/c16-8-5-6-9(11(7-8)13(20)14(21)22)10-3-1-2-4-12(10)23-15(17,18)19/h1-7,13,20H,(H,21,22)
• InChI Key： XYVJNXIHYQNUSD-UHFFFAOYSA-N
• SMILES： FC1C=CC(C2C=CC=CC=2OC(F)(F)F)=C(C=1)C(C(=O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 415
• XLogP3: 3.7
• Topological Polar Surface Area: 66.8

Additional information on (4-Fluoro-2'-(trifluoromethoxy)biphenyl-2-yl)-hydroxyacetic acid

Compound CAS No. 1261724-63-3: (4-Fluoro-2'-(trifluoromethoxy)biphenyl-2-yl)-hydroxyacetic Acid

Introduction to the Compound

The compound (4-Fluoro-2'-(trifluoromethoxy)biphenyl-2-yl)-hydroxyacetic acid with CAS No. 1261724-63-3 is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique biphenyl structure, which includes a trifluoromethoxy group and a fluoro substituent, along with a hydroxyacetic acid moiety. The combination of these functional groups imparts distinctive chemical and biological properties to the molecule, making it a subject of interest for researchers exploring its potential applications in drug development and advanced materials.

Structural Features and Synthesis

The molecular structure of (4-Fluoro-2'-(trifluoromethoxy)biphenyl-2-yl)-hydroxyacetic acid is notable for its biphenyl system, where two aromatic rings are connected by a single bond. The presence of a trifluoromethoxy group (-OCF3) at the 2' position and a fluoro group (-F) at the 4 position on the biphenyl ring introduces electronic effects that influence the molecule's reactivity and stability. Additionally, the hydroxyacetic acid group (-CH(OH)COOH) attached to the biphenyl system adds hydrophilic properties, enhancing its solubility in polar solvents.

The synthesis of this compound typically involves multi-step organic reactions, including nucleophilic substitutions, electrophilic aromatic substitutions, and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields. Researchers have also explored green chemistry approaches to minimize environmental impact during the synthesis process.

Chemical Properties and Reactivity

From a chemical standpoint, (4-Fluoro-2'-(trifluoromethoxy)biphenyl-2-yl)-hydroxyacetic acid exhibits interesting reactivity due to its electron-withdrawing groups. The trifluoromethoxy group is known for its strong electron-withdrawing effect via both inductive and resonance mechanisms, which can deactivate the aromatic ring towards electrophilic substitution but activate it towards nucleophilic aromatic substitution under certain conditions. The fluoro group also contributes to electronic modulation, making the molecule versatile in various chemical transformations.

Recent studies have highlighted the compound's ability to undergo metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures for drug discovery and materials science applications.

Biological Activity and Applications

The biological activity of (4-Fluoro-2'-(trifluoromethoxy)biphenyl-2-yl)-hydroxyacetic acid has been extensively studied in recent years. It has shown promising results in vitro as a potential modulator of various cellular pathways. For instance, studies have demonstrated its ability to inhibit key enzymes involved in inflammation and oxidative stress, suggesting its potential as an anti-inflammatory agent.

In addition to pharmacological applications, this compound has been explored for its role in developing advanced materials. Its unique electronic properties make it a candidate for use in organic electronics, such as semiconductors and light-emitting diodes (LEDs). Researchers have also investigated its application as a precursor for self-assembled monolayers (SAMs), which are essential in surface modification technologies.

Recent Research Findings

Recent research has focused on understanding the stereochemical outcomes of reactions involving (4-fluoro-2'-(trifluoromethoxy)biphenyl-2-yl)-hydroxyacetic acid, particularly in asymmetric synthesis. Studies have revealed that chiral catalysts can effectively control the stereochemistry of products derived from this compound, opening new avenues for enantioselective drug development.

Furthermore, computational chemistry methods have been employed to predict the compound's interaction with biological targets at atomic resolution. These simulations provide valuable insights into its binding affinity and selectivity profiles, guiding experimental designs for optimization.

Another area of active research is the evaluation of this compound's photophysical properties under UV-visible spectroscopy. Findings indicate that it exhibits strong absorption bands in the visible region, making it suitable for applications in photonics and optoelectronics.

Conclusion

In summary, (4-fluoro-2'-(trifluoromethoxy)biphenyl-2-ylihydroxyacetic acid) with CAS No. 1261724–63–3 is a versatile compound with diverse applications across multiple disciplines. Its unique structure endows it with remarkable chemical reactivity and biological activity, positioning it as a valuable tool in drug discovery and materials science. Ongoing research continues to uncover new facets of this molecule's potential, ensuring its relevance in cutting-edge scientific advancements.